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Barrigenol A1 Barrigenol A1
Brand Name: Vulcanchem
CAS No.: 15448-03-0
VCID: VC0231458
InChI: InChI=1S/C30H50O5/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)23(34)24(35)30(18,16-31)22(33)15-25/h8,18-24,31-35H,9-16H2,1-7H3/t18-,19?,20-,21+,22+,23+,24-,27+,28-,29+,30-/m1/s1
SMILES: CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(C(C(C2(C(C1)O)CO)O)O)C)C)(C)C)O)C)C
Molecular Formula: C30H50O5
Molecular Weight: 490.7 g/mol

Barrigenol A1

CAS No.: 15448-03-0

Main Products

VCID: VC0231458

Molecular Formula: C30H50O5

Molecular Weight: 490.7 g/mol

Barrigenol A1 - 15448-03-0

CAS No. 15448-03-0
Product Name Barrigenol A1
Molecular Formula C30H50O5
Molecular Weight 490.7 g/mol
IUPAC Name (3S,6aR,6bS,7R,8S,8aS,9S,12aR,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,7,8,9-tetrol
Standard InChI InChI=1S/C30H50O5/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)23(34)24(35)30(18,16-31)22(33)15-25/h8,18-24,31-35H,9-16H2,1-7H3/t18-,19?,20-,21+,22+,23+,24-,27+,28-,29+,30-/m1/s1
Standard InChIKey MBKUYULYIBPFSF-RIQJFFIGSA-N
Isomeric SMILES C[C@]12CC[C@@H](C(C1CC[C@@]3([C@@H]2CC=C4[C@]3([C@H]([C@H]([C@@]5([C@@H]4CC(C[C@@H]5O)(C)C)CO)O)O)C)C)(C)C)O
SMILES CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(C(C(C2(C(C1)O)CO)O)O)C)C)(C)C)O)C)C
Canonical SMILES CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(C(C(C2(C(C1)O)CO)O)O)C)C)(C)C)O)C)C
PubChem Compound 177603
Last Modified Nov 11 2021
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